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Compound of Interest

Compound Name: 2,5-Dihydrofuran

Cat. No.: B041785

A Technical Guide to the Physical Properties of
2,5-Dihydrofuran

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the core physical properties of 2,5-Dihydrofuran
(CAS No: 1708-29-8), a heterocyclic organic compound. The data and methodologies
presented are intended to support research and development activities where this compound is
utilized.

Core Physical Characteristics

2,5-Dihydrofuran is a colorless to pale yellow, volatile liquid at room temperature.[1][2] It
possesses a faint, ether-like odor.[3] Its utility as a solvent and an intermediate in organic
synthesis necessitates a clear understanding of its physical parameters.[2][3]

Quantitative Physical Data

The key physical properties of 2,5-Dihydrofuran are summarized in the table below. These
values represent standard measurements and may vary slightly depending on experimental
conditions.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b041785?utm_src=pdf-interest
https://www.benchchem.com/product/b041785?utm_src=pdf-body
https://www.benchchem.com/product/b041785?utm_src=pdf-body
https://en.wikipedia.org/wiki/2,5-Dihydrofuran
https://wap.guidechem.com/question/what-is-2-5-dihydrofuran-and-i-id135296.html
https://www.solubilityofthings.com/25-dihydrofuran
https://wap.guidechem.com/question/what-is-2-5-dihydrofuran-and-i-id135296.html
https://www.solubilityofthings.com/25-dihydrofuran
https://www.benchchem.com/product/b041785?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Physical Property Value Conditions Source(s)
- ) Standard atmospheric
Boiling Point 66-67.5 °C [11[3][4][5][6]
pressure

Density 0.927 g/mL at 25 °C [4][5]
Standard state (25 °C,

0.9461 g/cm3 [1]
100 kPa)

Molar Mass 70.09 g/mol [1114]

Melting Point -86 °C [1]

Refractive Index 1.431-1.433 at 20 °C [41[6]

Solubility Profile

The solubility of 2,5-Dihydrofuran is a critical factor in its application.

» Organic Solvents: It is readily soluble in many common organic solvents. Sources indicate it
is easily soluble in chloroform, alcohol-based solvents, and ethyl acetate.[2][5] It is also
soluble in non-polar solvents such as hexane and diethyl ether.[3]

e Aqueous Solubility: There are conflicting reports regarding its solubility in water. Some
sources describe it as soluble to a certain extent, capable of hydrogen bonding due to its
oxygen atom, while others state it is immiscible.[3][6] This suggests that 2,5-Dihydrofuran is
likely sparingly soluble in water, with its solubility being limited, particularly at higher
concentrations where it may form a separate phase.[3] The solubility is also influenced by
temperature, typically increasing as temperature rises.[3]

Methodologies for Property Determination

While the provided sources do not detail specific experimental protocols for the cited values,
the determination of these physical properties follows standard laboratory procedures:

¢ Boiling Point Determination: The boiling point is typically determined via distillation at
atmospheric pressure. The temperature at which the liquid and vapor phases are in
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equilibrium is recorded as the boiling point. For more precise measurements, an ebulliometer
can be used.

o Density Measurement: Density is commonly measured using a pycnometer or a hydrometer
at a specified temperature, often 25 °C. The mass of a known volume of the liquid is
determined and used to calculate the density.

o Solubility Assessment: Solubility is generally determined by miscibility tests. A specified
amount of 2,5-Dihydrofuran is added to a known volume of a solvent (e.g., water, ethanol).
The mixture is agitated, and the solution is visually inspected for homogeneity or phase
separation. Quantitative solubility can be determined by analyzing the concentration of the
saturated solution using techniques like gas chromatography (GC).

Logical Relationships of Physical Properties

The physical state and behavior of 2,5-Dihydrofuran are governed by the interplay of its
molecular structure and external conditions. The following diagram illustrates this relationship.

Logical Flow of Physical State Determination for 2,5-Dihydrofuran
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Caption: Relationship between molecular properties and physical state.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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